Cas no 25784-02-5 (Benzoic acid,2-[(2-amino-2-oxoethyl)amino]-)

• Product Name: Benzoic acid,2-[(2-amino-2-oxoethyl)amino]-
• CAS No: 25784-02-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD08754254
• CID: 270740
• PubChem ID: 82005
• Update Time: 2025-06-13

Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-amino-2-oxoethyl)amino]-
• 2-(2-AMINO-2-OXOETHYLAMINO)BENZOIC ACID
• 2-[(2-amino-2-oxoethyl)amino]benzoic acid
• 2-((Aminoacetyl)amino)benzoic acid
• 2-(carbamoylmethylamino)benzoic acid
• 4-(Glycylamino)benzoic acid
• Aminoethanoyl-p-aminobenzoic acid
• Benzoic acid, 2-((aminoacetyl)amino)-
• Benzoic acid, p-(2-aminoacetamido)- (6CI,7CI,8C
• BRN 2372202
• N-carbamoylmethyl-anthranilic acid
• N-Carbamoylmethyl-anthranilsaeure
• p-(2-Aminoacetamido)benzoic acid
• p-Aminoacetamidobenzoic acid
• Phenylglycinamid-carbonsaeure-(2)
• Phenylglycinamid-o-carbonsaeure
• 25784-02-5
• NSC 405296
• 2-[(2-Amino-2-oxoethyl)amino]benzoic acid #
• NSC226264
• Benzoic acid, p-(2-aminoacetamido)-
• NSC-226264
• DTXSID60948651
• KUOJUHNHROAKAP-UHFFFAOYSA-N
• AKOS002667022
• 2-[(2-Hydroxy-2-iminoethyl)amino]benzoic acid
• 4-14-00-01254 (Beilstein Handbook Reference)
• 2-(2-amino-2-oxoethylamino)benzoicacid
• 2-Aminobenzoic acid, N-carbamoylmethyl-

• MDL： MFCD08754254
• Inchi： 1S/C9H10N2O3/c10-8(12)5-11-7-4-2-1-3-6(7)9(13)14/h1-4,11H,5H2,(H2,10,12)(H,13,14)
• InChI Key： KUOJUHNHROAKAP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NCC(N)=O)=O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.399g/cm3
• Boiling Point: 509.9ºC at 760 mmHg
• Flash Point: 262.2ºC
• Refractive Index: 1.656
• PSA: 92.42
• LogP: 1.05530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzoic acid,2-[(2-amino-2-oxoethyl)amino]-

Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- (CAS No. 25784-02-5): A Comprehensive Overview

Benzoic acid,2-[(2-amino-2-oxoethyl)amino]-, identified by its CAS number 25784-02-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed exploration of its chemical properties, biological activities, and emerging research findings provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- consists of a benzoic acid core substituted with a (2-amino-2-oxoethyl)amino group. This structural motif imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the (2-amino-2-oxoethyl)amino group introduces additional functional sites that can be exploited for modulating biological pathways.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in innovative ways. Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- has been studied for its potential role in modulating various enzymatic and cellular processes. Its ability to interact with proteins and enzymes suggests that it may have therapeutic applications in areas such as cancer treatment, neurodegenerative diseases, and inflammatory conditions.

One of the most compelling aspects of Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for the attachment of various pharmacophores, enabling the creation of derivatives with enhanced potency and selectivity. This flexibility has made it a subject of interest for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have explored the pharmacological profile of Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- in vitro and in vivo models. These investigations have revealed promising results regarding its ability to inhibit specific enzymes and pathways associated with disease progression. For instance, research has indicated that this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Additionally, its interaction with receptors and ion channels has been investigated for potential applications in treating neurological disorders.

The synthesis of Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to optimize the yield and purity of the final product. These advancements have facilitated further exploration of its biological activities.

The pharmacokinetic properties of Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that it may exhibit favorable pharmacokinetic characteristics, making it suitable for oral administration and systemic distribution.

In conclusion, Benzoic acid,2-[(2-amino-2-oxoethyl)amino]- (CAS No. 25784-02-5) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.